Cas no 618102-62-8 (3-(4-bromophenyl)-1-p-tolyl-1h-pyrazole-5-carboxylic Acid)

• Product Name: 3-(4-bromophenyl)-1-p-tolyl-1h-pyrazole-5-carboxylic Acid
• CAS No: 618102-62-8
• MF: C₁₇H₁₃BrN₂O₂
• MW: 357.201323270798
• MDL: MFCD05150628
• CID: 1633619
• PubChem ID: 3406958
• Update Time: 2025-05-22

3-(4-bromophenyl)-1-p-tolyl-1h-pyrazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMOPHENYL)-1-P-TOLYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 3-(4-BROMOPHENYL)-1-(4-METHYLPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(4-bromophenyl)-2-(4-methylphenyl)pyrazole-3-carboxylic Acid
• 3-(4-Bromophenyl)-1-(p-tolyl)-1H-pyrazole-5-carboxylic acid
• MFCD05150628
• AKOS024412226
• 618102-62-8
• 3-(4-bromophenyl)-1-p-tolyl-1h-pyrazole-5-carboxylic Acid

• MDL： MFCD05150628
• Inchi： 1S/C17H13BrN2O2/c1-11-2-8-14(9-3-11)20-16(17(21)22)10-15(19-20)12-4-6-13(18)7-5-12/h2-10H,1H3,(H,21,22)
• InChI Key： MHQQXNSVQBRXQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(=O)O)N(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 356.01600
• Monoisotopic Mass: 356.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 4.30840

Additional information on 3-(4-bromophenyl)-1-p-tolyl-1h-pyrazole-5-carboxylic Acid

Comprehensive Overview of 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid (CAS No. 618102-62-8)

3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid (CAS No. 618102-62-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a 4-bromophenyl group and a p-tolyl substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a bioactive scaffold.

The compound's carboxylic acid moiety enhances its reactivity, allowing it to participate in various chemical transformations. This feature is crucial for designing small-molecule inhibitors and ligands targeting specific biological pathways. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammatory diseases and metabolic disorders. These investigations align with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From a synthetic chemistry perspective, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromine substituent serves as an excellent leaving group, facilitating the introduction of diverse aryl or heteroaryl groups. This versatility has made it a popular choice for constructing heterocyclic libraries in combinatorial chemistry. Additionally, its stability under standard laboratory conditions ensures reliable performance in high-throughput screening assays.

In the agrochemical sector, this compound has shown promise as a precursor for developing crop protection agents. Its structural motifs are compatible with pesticide design, particularly for targeting pests resistant to conventional treatments. The growing demand for sustainable agriculture solutions has further amplified interest in such advanced intermediates. Companies are investing in green chemistry approaches to synthesize derivatives of 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid with improved environmental profiles.

Analytical characterization of this compound typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's UV-visible absorption properties also make it suitable for photophysical studies, particularly in materials science applications. For instance, its derivatives have been investigated for use in organic electronics and sensor technologies.

As the scientific community continues to explore structure-activity relationships (SAR), 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid remains a focal point for innovation. Its compatibility with machine learning-assisted drug design platforms highlights its relevance in modern computational chemistry. Researchers frequently query databases for analogs of this compound, underscoring its importance in hit-to-lead optimization campaigns. Future directions may include exploring its utility in proteolysis-targeting chimeras (PROTACs) or other emerging therapeutic modalities.

For procurement purposes, suppliers often list this compound under its CAS number 618102-62-8 or alternative identifiers like SCHEMBL or PubChem CID. Quality control measures emphasize batch-to-batch consistency, especially for GMP-grade materials intended for preclinical studies. Storage recommendations typically suggest keeping the compound in a desiccated environment at controlled temperatures to prevent degradation.

In summary, 3-(4-bromophenyl)-1-p-tolyl-1H-pyrazole-5-carboxylic Acid represents a versatile building block with multifaceted applications across life sciences and materials engineering. Its continued study addresses pressing challenges in drug development and sustainable chemistry, making it a compound of enduring scientific and industrial value.